Cas no 1806180-60-8 (3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol)
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol
-
- Inchi: 1S/C8H6F3N3O2/c9-8(10,11)16-7-5(13)1-4(2-12)6(3-15)14-7/h1,15H,3,13H2
- InChI Key: NJAYTDQOCYFBKY-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=C(C#N)C(CO)=N1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 288
- XLogP3: 0.6
- Topological Polar Surface Area: 92.2
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003950-500mg |
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol |
1806180-60-8 | 97% | 500mg |
$931.00 | 2022-03-31 | |
| Alichem | A026003950-1g |
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol |
1806180-60-8 | 97% | 1g |
$1,596.00 | 2022-03-31 |
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol
Introduction to 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806180-60-8)
3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol, identified by its Chemical Abstracts Service (CAS) number 1806180-60-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, including its amino, cyano, trifluoromethoxy, and hydroxymethyl substituents, contribute to its unique chemical properties and potential therapeutic utility.
The significance of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol lies in its versatility as a building block in the synthesis of more complex pharmacophores. The presence of multiple functional groups makes it a valuable intermediate in the development of novel drugs targeting various diseases. In particular, the trifluoromethoxy group is known to enhance metabolic stability and binding affinity, while the cyano group can serve as a bioisostere for other functional moieties, improving solubility and bioavailability.
Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that pyridine-based compounds exhibit promising activities against infectious diseases, cancer, and neurological disorders. The structural motif of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol aligns well with these trends, making it a compelling candidate for further investigation.
One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Pyridine derivatives are frequently employed as inhibitors or activators of key enzymes involved in metabolic pathways. The combination of an amino group and a cyano group in 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol suggests that it may interact with enzymes through hydrogen bonding and dipole-dipole interactions, respectively. This dual interaction capability could enhance its efficacy as a pharmacological agent.
Moreover, the hydroxymethyl group at the 6-position provides an additional site for chemical modification, allowing for the development of analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The trifluoromethoxy group further enhances this variability by influencing electronic distribution and lipophilicity.
In the context of modern drug development, computational methods play a crucial role in predicting the biological behavior of compounds like 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For example, preliminary simulations suggest potential interactions with kinases and transcription factors, which are central to many signaling pathways implicated in human diseases. These findings underscore the compound's potential as a lead molecule for therapeutic intervention.
The synthesis of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol presents an interesting challenge due to its complex functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct its core structure efficiently. These techniques not only improve yield but also enable the introduction of diverse substituents at strategic positions within the molecule.
The pharmacokinetic properties of 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol are also worth considering. The presence of fluorine atoms can enhance oral bioavailability by improving lipophilicity and metabolic stability. Additionally, the polar hydroxymethyl group may contribute to good water solubility, facilitating formulation into oral or injectable dosage forms. These characteristics make it an attractive candidate for further preclinical development.
Recent clinical trials have begun to explore the therapeutic potential of pyridine-based compounds in treating chronic diseases. While 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol has not yet entered human trials, its preclinical data are promising enough to warrant further investigation into its clinical applicability. Researchers are particularly interested in its potential use as an anti-inflammatory agent or an antiviral drug.
The environmental impact of synthesizing and using 3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol is another important consideration. Sustainable chemistry practices are being adopted to minimize waste and reduce energy consumption during production. Green solvent systems and catalytic processes are being explored to ensure that the compound's synthesis aligns with global efforts toward environmental responsibility.
In conclusion,3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806180-60-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new applications for pyridine derivatives,3-Amino-*5*-cyano-*2-(trifluoromethoxy)pyridine-6-methanol* is poised to play a crucial role in advancing medical science.
1806180-60-8 (3-Amino-5-cyano-2-(trifluoromethoxy)pyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)